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Compound of Interest

Compound Name: DL-3-Phenyllactic acid

Cat. No.: B085694 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with DL-3-Phenyllactic acid. It

outlines the necessary personal protective equipment (PPE), step-by-step operational

procedures for handling and disposal, and a clear workflow to ensure laboratory safety and

compliance.

Personal Protective Equipment (PPE)
According to safety data sheets, DL-3-Phenyllactic acid can cause skin and serious eye

irritation[1]. Therefore, appropriate PPE is mandatory to minimize exposure. The following table

summarizes the required PPE for handling this compound.
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PPE Category Recommended Equipment Specification

Eye Protection Safety goggles or face shield

Must be used to protect

against dust particles and

splashes[1].

Hand Protection Protective gloves
Nitrile or latex gloves are

suitable for handling[1].

Body Protection Lab coat

Provides a barrier against

incidental contact with the

skin[1].

Respiratory Protection
Particulate respirator (in case

of dust generation)

An N95 or equivalent

respirator should be used

when handling the powder

outside of a fume hood[1].

Operational Plan: Handling DL-3-Phenyllactic Acid
Adherence to a strict operational plan is crucial for the safe handling of DL-3-Phenyllactic
acid.

1. Engineering Controls:

Always handle DL-3-Phenyllactic acid in a well-ventilated area. A fume hood or local

exhaust ventilation is highly recommended to minimize the inhalation of dust particles[1].

2. Pre-Handling Preparations:

Ensure all necessary PPE is readily available and in good condition.

Locate the nearest eyewash station and safety shower before beginning work.

Prepare a designated and clearly labeled workspace for handling the chemical.

3. Handling Procedure:

Don the appropriate PPE as outlined in the table above.
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Carefully weigh and transfer the solid compound, taking measures to minimize dust

generation[1].

If creating a solution, slowly add the solid to the solvent to avoid splashing. DL-3-
Phenyllactic acid is soluble in organic solvents like ethanol, methanol, and acetone, and

slightly soluble in water[1].

Keep containers tightly closed when not in use[2].

4. Post-Handling:

Thoroughly wash hands with soap and water after handling is complete[1][2].

Clean the work area and any equipment used.

Remove and properly store or dispose of PPE.

Disposal Plan
Proper disposal of DL-3-Phenyllactic acid and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Characterization:

DL-3-Phenyllactic acid should be disposed of as non-halogenated organic waste[1].

2. Waste Collection and Storage:

Collect waste in a properly labeled, sealed container.

Store waste containers in a designated, well-ventilated area away from incompatible

materials.

3. Disposal Method:

Arrange for disposal through a licensed and qualified waste disposal service[1].

Do not discharge DL-3-Phenyllactic acid into surface water, sewers, or soil[1].
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4. Contaminated Packaging:

Empty containers should be thoroughly cleaned before disposal or recycling. If not properly

cleaned, they should be treated as chemical waste[1].
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Caption: Workflow for the safe handling and disposal of DL-3-Phenyllactic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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